Cas no 31367-46-1 (3-Methyl-2-heptanol)
3-Methyl-2-heptanol (CAS 18720-62-2) is a branched-chain secondary alcohol with the molecular formula C8H18O. This compound is characterized by its clear, colorless liquid appearance and moderate volatility. It serves as a versatile intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its branched structure enhances solubility in organic solvents, making it useful in formulations requiring controlled hydrophobicity. The secondary hydroxyl group allows for further functionalization, including oxidation or esterification. 3-Methyl-2-heptanol exhibits stability under standard storage conditions and is compatible with many industrial processes. Its defined isomer purity ensures consistent performance in synthetic applications.
3-Methyl-2-heptanol structure
Product Name:3-Methyl-2-heptanol
3-Methyl-2-heptanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanol, 3-methyl-
- 3-METHYL-2-HEPTANOL
- 3-methylheptan-2-ol
- 2-Heptanol,3-methyl
- 3-methyl-heptan-2-ol
- LMFA05000479
- EN300-1625726
- NSC92762
- FT-0692221
- DTXSID90871367
- AKOS011020296
- NSC-92762
- CS-0297346
- SCHEMBL1657122
- NS00096366
- SZERMVMTUUAYML-UHFFFAOYSA-N
- NSC 92762
- 31367-46-1
- 3-Methyl-2-heptanol
-
- Inchi： 1S/C8H18O/c1-4-5-6-7(2)8(3)9/h7-9H,4-6H2,1-3H3
- InChI Key： SZERMVMTUUAYML-UHFFFAOYSA-N
- SMILES： OC(C)C(C)CCCC
Computed Properties
- Exact Mass: 130.13600
- Monoisotopic Mass: 130.135765
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 61.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 0.8177
- Melting Point: -114°C
- Boiling Point: 166.15°C
- Flash Point: 64.2°C
- Refractive Index: 1.4199
- PSA: 20.23000
- LogP: 2.19350
3-Methyl-2-heptanol Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
3-Methyl-2-heptanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M219698-50mg |
3-Methyl-2-heptanol |
31367-46-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219698-100mg |
3-Methyl-2-heptanol |
31367-46-1 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219698-500mg |
3-Methyl-2-heptanol |
31367-46-1 | 500mg |
$ 115.00 | 2022-06-04 | ||
| Enamine | EN300-1625726-0.05g |
3-methylheptan-2-ol |
31367-46-1 | 0.05g |
$768.0 | 2023-06-04 | ||
| Enamine | EN300-1625726-0.1g |
3-methylheptan-2-ol |
31367-46-1 | 0.1g |
$804.0 | 2023-06-04 | ||
| Enamine | EN300-1625726-0.25g |
3-methylheptan-2-ol |
31367-46-1 | 0.25g |
$840.0 | 2023-06-04 | ||
| Enamine | EN300-1625726-0.5g |
3-methylheptan-2-ol |
31367-46-1 | 0.5g |
$877.0 | 2023-06-04 | ||
| Enamine | EN300-1625726-1.0g |
3-methylheptan-2-ol |
31367-46-1 | 1g |
$914.0 | 2023-06-04 | ||
| Enamine | EN300-1625726-2.5g |
3-methylheptan-2-ol |
31367-46-1 | 2.5g |
$1791.0 | 2023-06-04 | ||
| Enamine | EN300-1625726-5.0g |
3-methylheptan-2-ol |
31367-46-1 | 5g |
$2650.0 | 2023-06-04 |
3-Methyl-2-heptanol Related Literature
-
Pardha Saradhi Peram,Miguel Vences,Stefan Schulz Org. Biomol. Chem. 2017 15 6967
-
Komeil Kohansal,Kamaldeep Sharma,Muhammad Salman Haider,Saqib Sohail Toor,Daniele Castello,Lasse Aistrup Rosendahl,Joscha Zimmermann,Thomas Helmer Pedersen Sustainable Energy Fuels 2022 6 2805
31367-46-1 (3-Methyl-2-heptanol) Related Products
- 2216-51-5(L(-)-Menthol)
- 700-57-2(2-Adamantanol)
- 1490-04-6(Menthol)
- 94-96-2(2-Ethyl-1,3-hexanediol)
- 600-36-2(2,4-dimethylpentan-3-ol)
- 123-17-1(2,6,8-Trimethyl-4-nonanol)
- 627-59-8(5-Methyl-2-hexanol)
- 583-59-5(2-Methylcyclohexanol)
- 108-82-7(2,\u200b6-\u200bDimethyl-\u200b4-\u200bheptanol(Diisobutylcarbinol))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
